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Compound of Interest

Compound Name: 5-Bromo-2-chloropyridine

Cat. No.: B1630664

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and detailed disposal procedures for 5-Bromo-2-
chloropyridine, ensuring laboratory safety and regulatory compliance. Adherence to these
guidelines is critical for minimizing risks and protecting the environment. This information is
intended to supplement, not replace, your institution's specific Environmental Health and Safety
(EHS) protocols. Always consult your EHS department for local and federal regulations.

I. Hazard Identification and Safety Data

5-Bromo-2-chloropyridine is a halogenated pyridine derivative that requires careful handling
due to its potential health hazards.

Quantitative Data Summary
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Property Value Source
Molecular Formula CsHsBrCIN

Molecular Weight 192.44 g/mol N/A
Melting Point 65-69 °C

White to light yellow or light
Appearance
orange powder/crystal

H315 (Causes skin irritation),
H319 (Causes serious eye

GHS Hazard Statements S [1]
irritation), H335 (May cause

respiratory irritation)

Il. Personal Protective Equipment (PPE)

When handling 5-Bromo-2-chloropyridine, particularly during disposal, the following personal

protective equipment is mandatory:
o Eye Protection: Chemical safety goggles or a face shield.[2]
o Hand Protection: Chemically resistant gloves, such as nitrile gloves.

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required to
prevent skin contact.[2]

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood.[3] If dust is generated, a respirator may be necessary.

lll. Spill Management Protocol

In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and
environmental contamination.

Methodology:
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» Ensure Ventilation: If not already working in one, move to a chemical fume hood or a well-
ventilated area.[3]

o Containment: For solid spills, carefully sweep or vacuum the material, avoiding dust creation,
and place it in a designated, labeled container for disposal.[1][3] For liquid spills, use an inert
absorbent material to contain the spill.[3]

o Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by
washing with soap and water.[3]

» Waste Disposal: All contaminated materials, including absorbents and cleaning supplies,
must be disposed of as hazardous waste according to the procedures outlined below.

IV. Proper Disposal Procedures

Improper disposal of 5-Bromo-2-chloropyridine, such as discarding it in the regular trash or
down the drain, is strictly prohibited.[3] Chemical waste generators must determine if a
discarded chemical is classified as hazardous waste and consult local, regional, and national
regulations for complete and accurate classification.[4][5]

Step-by-Step Disposal Plan:
» Waste Collection:

o Dedicated Waste Container: Collect all waste containing 5-Bromo-2-chloropyridine in a
designated, compatible, and sealable container.[3]

o Solid Waste: Contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) should
be placed in a designated solid waste container.

o Liquid Waste: Unused solutions of 5-Bromo-2-chloropyridine should be collected in a
dedicated halogenated organic solvent waste container.[3] Do not mix with non-
halogenated solvents.[3]

e Container Labeling:

o Clearly label the waste container with the full chemical name, "5-Bromo-2-
chloropyridine," and the quantity of the waste.
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o Include the name and contact information of the principal investigator.[3]

e Waste Storage:

o Store hazardous waste containers in a designated, secure location. Use secondary
containment to prevent spills and leaks.[3]

o Keep waste containers tightly closed except when adding waste.[3]
o Segregate incompatible wastes.
e Final Disposal:

o The final disposal of 5-Bromo-2-chloropyridine must be handled by a licensed
hazardous waste disposal company.[3]

o The recommended method of disposal for halogenated organic compounds is incineration
in a chemical incinerator equipped with an afterburner and scrubber.[3]

V. Disposal Workflow Diagram
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Start: Generation of
5-Bromo-2-chloropyridine Waste

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Segregate Waste by Type
(Solid vs. Liquid)

Liquid Waste

3a. Place Solid Waste in 3b. Place Liquid Waste in
Designated Halogenated Designated Halogenated
Solid Waste Container Liquid Waste Container

4. Securely Cap and Label
Container with Chemical Name,
Pl Info, and Date

5. Store in Designated
Hazardous Waste
Accumulation Area

6. Arrange for Pickup by
Licensed Hazardous
Waste Disposal Company

End: Proper Disposal via
Incineration

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 5-Bromo-2-chloropyridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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